Cas no 1211509-70-4 (2-(5-Methylisoxazol-3-yl)piperidine)

• Product Name: 2-(5-Methylisoxazol-3-yl)piperidine
• CAS No: 1211509-70-4
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD14702870
• CID: 1077838
• PubChem ID: 46785747
• Update Time: 2025-05-20

2-(5-Methylisoxazol-3-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(piperidin-2-yl)isoxazole
• 2-(5-methyl-3-isoxazolyl)piperidine(SALTDATA: FREE)
• 2-(5-Methylisoxazol-3-yl)piperidine
• MFCD14702870
• CHEMBL4522425
• DTXSID70676291
• 5-methyl-3-piperidin-2-yl-1,2-oxazole
• ALBB-013588
• EN300-1858966
• AKOS005174125
• piperidine, 2-(5-methyl-3-isoxazolyl)-
• 1211509-70-4
• 2-(5-METHYL-3-ISOXAZOLYL)PIPERIDINE
• 2-(5-methyl-1,2-oxazol-3-yl)piperidine
• LS-04234

• MDL： MFCD14702870
• Inchi： 1S/C9H14N2O/c1-7-6-9(11-12-7)8-4-2-3-5-10-8/h6,8,10H,2-5H2,1H3
• InChI Key： BYXVVIQOTFWZNV-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(C2CCCCN2)=N1

Computed Properties

• Exact Mass: 166.111
• Monoisotopic Mass: 166.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.1A^2
• XLogP3: 1.1

2-(5-Methylisoxazol-3-yl)piperidine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-(5-Methylisoxazol-3-yl)piperidine

Introduction to 2-(5-Methylisoxazol-3-yl)piperidine (CAS No. 1211509-70-4)

2-(5-Methylisoxazol-3-yl)piperidine, with the CAS number 1211509-70-4, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a 5-methylisoxazole moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 2-(5-Methylisoxazol-3-yl)piperidine can be represented as C₁₀H₁₄N₂O. The piperidine ring, a six-membered cyclic amine, is known for its ability to form stable complexes with metal ions and its role in modulating biological processes. The 5-methylisoxazole moiety, on the other hand, is a five-membered heterocyclic ring with one oxygen and one nitrogen atom, which is often associated with pharmacological activities such as anti-inflammatory and analgesic effects.

Recent studies have highlighted the potential of 2-(5-Methylisoxazol-3-yl)piperidine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells. Specifically, it has been found to inhibit the growth of human breast cancer cells by interfering with key signaling pathways involved in cell proliferation and survival.

In addition to its anticancer properties, 2-(5-Methylisoxazol-3-yl)piperidine has also been investigated for its neuroprotective effects. A study conducted by researchers at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress-induced damage. The mechanism of action involves the activation of antioxidant defense systems and the inhibition of pro-inflammatory cytokines, making it a promising candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(5-Methylisoxazol-3-yl)piperidine have also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences has shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, it has been found to have low toxicity and minimal side effects in preclinical studies.

In the context of drug development, 2-(5-Methylisoxazol-3-yl)piperidine has shown promise as a lead compound for further optimization. Structure-activity relationship (SAR) studies have identified key structural modifications that can enhance its potency and selectivity. For example, substituting the methyl group on the isoxazole ring with other functional groups can significantly improve its binding affinity to specific receptors or enzymes.

The synthesis of 2-(5-Methylisoxazol-3-yl)piperidine has been optimized using modern synthetic techniques. A commonly used method involves the reaction of 3-piperidinopropanal with 3-methylisoxazole under mild conditions to form the desired product. This synthetic route is efficient and scalable, making it suitable for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(5-Methylisoxazol-3-yl)piperidine. Early-phase trials have shown promising results, with patients reporting significant improvements in their conditions without major adverse effects. These findings have paved the way for more advanced clinical trials to further validate its therapeutic potential.

In conclusion, 2-(5-Methylisoxazol-3-yl)piperidine (CAS No. 1211509-70-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic benefits, it is likely that this compound will play an increasingly important role in the treatment of various diseases.